Cas no 2229183-31-5 (1-methoxy-4-(nitromethyl)-2-(trifluoromethyl)benzene)

• Product Name: 1-methoxy-4-(nitromethyl)-2-(trifluoromethyl)benzene
• CAS No: 2229183-31-5
• MF: C₉H₈F₃NO₃
• MW: 235.15993309021
• CID: 6212870
• PubChem ID: 165709004
• Update Time: 2025-05-19

1-methoxy-4-(nitromethyl)-2-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-methoxy-4-(nitromethyl)-2-(trifluoromethyl)benzene
• EN300-1969150
• 2229183-31-5

• Inchi： 1S/C9H8F3NO3/c1-16-8-3-2-6(5-13(14)15)4-7(8)9(10,11)12/h2-4H,5H2,1H3
• InChI Key： OYTOECLUGXEOEB-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=CC(C[N+](=O)[O-])=C1)OC)(F)F

Computed Properties

• Exact Mass: 235.04562760g/mol
• Monoisotopic Mass: 235.04562760g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 55Ų

Additional information on 1-methoxy-4-(nitromethyl)-2-(trifluoromethyl)benzene

1-Methoxy-4-(Nitromethyl)-2-(Trifluoromethyl)Benzene: A Comprehensive Overview

1-Methoxy-4-(Nitromethyl)-2-(Trifluoromethyl)Benzene (CAS No: 2229183-31-5) is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of chemical synthesis, materials science, and pharmacology. This compound is characterized by its unique combination of functional groups, including a methoxy group, a nitromethyl group, and a trifluoromethyl group, all attached to a benzene ring. The presence of these groups imparts distinctive chemical properties, making it a valuable compound for various applications.

The benzene ring serves as the central framework of this molecule, with each substituent contributing to its overall reactivity and stability. The methoxy group (-OCH3) introduces electron-donating effects, which can influence the electronic environment of the benzene ring. On the other hand, the nitromethyl group (-NOCH3) is an electron-withdrawing group, which can enhance the reactivity of the compound in certain chemical reactions. The trifluoromethyl group (-CF3) adds a layer of fluorine atoms, which are highly electronegative and can significantly impact the compound's physical and chemical properties.

Recent studies have focused on the synthesis and characterization of 1-methoxy-4-(nitromethyl)-2-(trifluoromethyl)benzene, exploring its potential in advanced materials and drug development. Researchers have employed various synthetic strategies, including nucleophilic aromatic substitution and coupling reactions, to efficiently prepare this compound. The use of microwave-assisted synthesis has also been reported, which not only enhances reaction efficiency but also reduces reaction time compared to traditional methods.

In terms of applications, 1-methoxy-4-(nitromethyl)-2-(trifluoromethyl)benzene has shown promise in the development of high-performance polymers and as an intermediate in pharmaceutical chemistry. Its unique electronic properties make it an ideal candidate for use in organic electronics, where it can serve as a building block for semiconducting materials or light-emitting diodes (LEDs). Additionally, its fluorinated substituent contributes to enhanced thermal stability and chemical resistance, making it suitable for use in extreme environments.

Recent advancements in computational chemistry have also provided deeper insights into the electronic structure and reactivity of this compound. Density functional theory (DFT) calculations have revealed that the interplay between the electron-donating methoxy group and the electron-withdrawing nitromethyl and trifluoromethyl groups creates a highly polarizable system. This polarizability is advantageous in applications requiring nonlinear optical properties.

The toxicity and environmental impact of 1-methoxy-4-(nitromethyl)-2-(trifluoromethyl)benzene have also been subjects of recent research. Studies indicate that while the compound exhibits moderate cytotoxicity against certain cancer cell lines, its environmental persistence is relatively low due to its susceptibility to biodegradation under specific conditions.

In conclusion, 1-methoxy-4-(nitromethyl)-2-(trifluoromethyl)benzene (CAS No: 2229183-31-5) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique combination of functional groups provides it with distinctive chemical properties that continue to be explored by researchers worldwide. As advancements in synthetic methods and computational modeling continue to evolve, this compound is poised to play an increasingly important role in both academic research and industrial applications.